molecular formula C14H17NO4S B5790765 2-ethoxy-N-(2-furylmethyl)-5-methylbenzenesulfonamide

2-ethoxy-N-(2-furylmethyl)-5-methylbenzenesulfonamide

Cat. No. B5790765
M. Wt: 295.36 g/mol
InChI Key: PLTBFDAEYWAMPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-ethoxy-N-(2-furylmethyl)-5-methylbenzenesulfonamide, commonly known as Furosemide, is a potent diuretic drug used for the treatment of hypertension, edema, and congestive heart failure. It is a sulfonamide derivative that acts by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidney, leading to increased urine output.

Mechanism of Action

Furosemide acts by inhibiting the Na+/K+/2Cl- co-transporter in the thick ascending limb of the loop of Henle in the kidney. This leads to increased excretion of sodium, chloride, and water, resulting in diuresis. Furosemide also inhibits the reabsorption of calcium and magnesium ions, leading to their excretion in the urine.
Biochemical and Physiological Effects:
Furosemide has several biochemical and physiological effects. It reduces plasma volume, blood pressure, and cardiac output. It also decreases peripheral vascular resistance, pulmonary capillary wedge pressure, and left ventricular end-diastolic pressure. Furosemide increases renal blood flow and glomerular filtration rate, leading to increased urine output. It also causes hypokalemia, hyponatremia, and hypocalcemia.

Advantages and Limitations for Lab Experiments

Furosemide has several advantages for laboratory experiments. It is a potent diuretic that can be used to induce diuresis in animal models. It can also be used to study the effects of diuretics on renal function, electrolyte balance, and blood pressure. However, Furosemide has several limitations for laboratory experiments. It can cause hypokalemia, which can affect the results of experiments that involve potassium-sensitive processes. It can also cause dehydration, which can affect the health and well-being of animals.

Future Directions

Furosemide has several potential future directions. It can be used in combination with other diuretics to enhance diuresis and reduce the risk of electrolyte imbalances. It can also be used in the management of other medical conditions, such as acute kidney injury, chronic kidney disease, and heart failure. Furosemide can be modified to improve its pharmacokinetic and pharmacodynamic properties, such as its bioavailability, half-life, and selectivity for specific ion transporters. Furosemide can also be used in the development of novel diuretics with improved efficacy and safety profiles.
Conclusion:
Furosemide is a potent diuretic drug that has been extensively studied for its therapeutic potential in various medical conditions. It acts by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidney, leading to increased urine output. Furosemide has several biochemical and physiological effects, including hypokalemia, hyponatremia, and hypocalcemia. It has several advantages and limitations for laboratory experiments and several potential future directions, including combination therapy, novel drug development, and modification of pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

Furosemide can be synthesized by the reaction of 5-methyl-2-aminobenzene sulfonamide with 2-furylmethyl bromide in the presence of potassium carbonate and dimethylformamide. The resulting product is then treated with ethyl iodide to obtain 2-ethoxy-N-(2-furylmethyl)-5-methylbenzenesulfonamide.

Scientific Research Applications

Furosemide has been extensively studied for its therapeutic potential in various medical conditions. It has been shown to be effective in the treatment of hypertension, congestive heart failure, and edema associated with liver cirrhosis, kidney disease, and nephrotic syndrome. Furosemide has also been used in the management of acute pulmonary edema, acute hypercalcemia, and hyperkalemia.

properties

IUPAC Name

2-ethoxy-N-(furan-2-ylmethyl)-5-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NO4S/c1-3-18-13-7-6-11(2)9-14(13)20(16,17)15-10-12-5-4-8-19-12/h4-9,15H,3,10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PLTBFDAEYWAMPU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)C)S(=O)(=O)NCC2=CC=CO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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